Cas no 51469-52-4 ((e)-1-(2,4-dichlorophenyl)non-1-en-3-one)

51469-52-4 structure
Product name:(e)-1-(2,4-dichlorophenyl)non-1-en-3-one
(e)-1-(2,4-dichlorophenyl)non-1-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- (e)-1-(2,4-dichlorophenyl)non-1-en-3-one
- (1E)-1-(2,4-Dichlorophenyl)-1-nonen-3-one
- 1-(2,4-dichlorophenyl)non-1-en-3-one
- 1-Nonen-3-one, 1-(2,4-dichlorophenyl)-
- AC1NT9N4
- AC1Q3MCS
- AR-1B0136
- KST-1B4742
- NSC143296
- NSC-143296
- (1E)-1-(2,4-Dichlorophenyl)-1-nonen-3-one #
- GYUAJPUNRBVZJZ-CSKARUKUSA-N
- 51469-52-4
-
- Inchi: InChI=1S/C15H18Cl2O/c1-2-3-4-5-6-14(18)10-8-12-7-9-13(16)11-15(12)17/h7-11H,2-6H2,1H3/b10-8+
- InChI Key: GYUAJPUNRBVZJZ-CSKARUKUSA-N
- SMILES: CCCCCCC(=O)C=CC1=C(C=C(C=C1)Cl)Cl
Computed Properties
- Exact Mass: 284.07364
- Monoisotopic Mass: 284.0734706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 5.54610
(e)-1-(2,4-dichlorophenyl)non-1-en-3-one Related Literature
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1. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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